molecular formula C6H11NO3 B8817044 N-Formyl-dl-valine CAS No. 4289-96-7

N-Formyl-dl-valine

Cat. No.: B8817044
CAS No.: 4289-96-7
M. Wt: 145.16 g/mol
InChI Key: QBYYLBWFBPAOKU-UHFFFAOYSA-N
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Description

N-Formyl-dl-valine is a useful research compound. Its molecular formula is C6H11NO3 and its molecular weight is 145.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

4289-96-7

Molecular Formula

C6H11NO3

Molecular Weight

145.16 g/mol

IUPAC Name

2-formamido-3-methylbutanoic acid

InChI

InChI=1S/C6H11NO3/c1-4(2)5(6(9)10)7-3-8/h3-5H,1-2H3,(H,7,8)(H,9,10)

InChI Key

QBYYLBWFBPAOKU-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(C(=O)O)NC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To valine (15 g, 0.129 mol) in 88% formic acid (52 ml) is added acetic formic anhydride (33 g, 0.386 mol) over 0.75 hr at 5°. The reaction mixture is warmed to RT and stirred overnight. The reaction is worked up by distilling off (bath temp. 45°-50°) the solvent, excess anhydride and acetic acid, to give, as a white solid, 2-(N-formylamino)-3-methylbutanoic acid, recrystallized from hot ethanol, m.p. 143°-145°.
Quantity
15 g
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reactant
Reaction Step One
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33 g
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reactant
Reaction Step One
Quantity
52 mL
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solvent
Reaction Step One

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